Cas no 1251615-67-4 (N-[2-chloro-5-(trifluoromethyl)phenyl]-3-(pyrimidin-2-yloxy)benzamide)

• Product Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-3-(pyrimidin-2-yloxy)benzamide
• CAS No: 1251615-67-4
• MF: C₁₈H₁₁ClF₃N₃O₂
• MW: 393.747053384781
• CID: 5894952
• PubChem ID: 52417104
• Update Time: 2025-10-28

N-[2-chloro-5-(trifluoromethyl)phenyl]-3-(pyrimidin-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-chloro-5-(trifluoromethyl)phenyl]-3-pyrimidin-2-yloxybenzamide
• N-[2-chloro-5-(trifluoromethyl)phenyl]-3-(pyrimidin-2-yloxy)benzamide
• 1251615-67-4
• VU0526676-1
• F5869-0193
• N-(2-chloro-5-(trifluoromethyl)phenyl)-3-(pyrimidin-2-yloxy)benzamide
• AKOS024525922

• Inchi： 1S/C18H11ClF3N3O2/c19-14-6-5-12(18(20,21)22)10-15(14)25-16(26)11-3-1-4-13(9-11)27-17-23-7-2-8-24-17/h1-10H,(H,25,26)
• InChI Key： HNJSGWUHORNCJG-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C(F)(F)F)=CC=C1Cl)(=O)C1=CC=CC(OC2=NC=CC=N2)=C1

Computed Properties

• Exact Mass: 393.0491888g/mol
• Monoisotopic Mass: 393.0491888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-[2-chloro-5-(trifluoromethyl)phenyl]-3-(pyrimidin-2-yloxy)benzamide

N-[2-chloro-5-(trifluoromethyl)phenyl]-3-(pyrimidin-2-yloxy)benzamide (CAS No. 1251615-67-4): A Comprehensive Overview

N-[2-chloro-5-(trifluoromethyl)phenyl]-3-(pyrimidin-2-yloxy)benzamide (CAS No. 1251615-67-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a member of the benzamide family and is characterized by its unique structural features, including a chlorinated and trifluoromethylated phenyl group, as well as a pyrimidinyl ether moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of N-[2-chloro-5-(trifluoromethyl)phenyl]-3-(pyrimidin-2-yloxy)benzamide is of particular interest due to its complexity and the presence of multiple functional groups. The chlorine atom and trifluoromethyl group on the phenyl ring are known to enhance the compound's lipophilicity and metabolic stability, which are crucial for drug development. The pyrimidinyl ether moiety, on the other hand, provides a platform for interactions with biological targets, such as enzymes and receptors.

Recent studies have explored the pharmacological properties of N-[2-chloro-5-(trifluoromethyl)phenyl]-3-(pyrimidin-2-yloxy)benzamide in various contexts. One notable area of research is its potential as an antimicrobial agent. In vitro studies have demonstrated that this compound exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell membranes, leading to cell death.

Another promising application of N-[2-chloro-5-(trifluoromethyl)phenyl]-3-(pyrimidin-2-yloxy)benzamide is in the treatment of cancer. Preclinical studies have shown that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The antiproliferative effects are attributed to its ability to induce apoptosis and cell cycle arrest. Additionally, the compound has been found to have synergistic effects when used in combination with other chemotherapeutic agents, enhancing their therapeutic efficacy.

In the realm of neurological disorders, N-[2-chloro-5-(trifluoromethyl)phenyl]-3-(pyrimidin-2-yloxy)benzamide has shown potential as a neuroprotective agent. Research has indicated that it can reduce oxidative stress and inflammation in neuronal cells, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential in these conditions.

The pharmacokinetic properties of N-[2-chloro-5-(trifluoromethyl)phenyl]-3-(pyrimidin-2-yloxy)benzamide have also been extensively studied. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for development as an oral medication. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a moderate half-life that allows for once-daily dosing regimens.

In terms of toxicity, preclinical studies have shown that N-[2-chloro-5-(trifluoromethyl)phenyl]-3-(pyrimidin-2-yloxy)benzamide has a favorable safety profile at therapeutic doses. However, like all new chemical entities, it requires thorough evaluation in clinical trials to ensure its safety and efficacy in human subjects. Ongoing phase I clinical trials are currently assessing the safety and pharmacokinetics of this compound in healthy volunteers.

The synthesis of N-[2-chloro-5-(trifluoromethyl)phenyl]-3-(pyrimidin-2-yloxy)benzamide involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the coupling of 3-hydroxybenzamide with 2-chloro-5-trifluoromethylphenylboronic acid followed by nucleophilic substitution with 2-chloropyrimidine. This multi-step process highlights the importance of advanced synthetic techniques in medicinal chemistry.

Future research on N-[2-chloro-5-(trifluoromethyl)phenyl]-3-(pyrimidin-2-yloxy)benzamide is expected to focus on optimizing its chemical structure for improved potency and selectivity. Additionally, efforts will be directed towards identifying novel biological targets and exploring its potential in combination therapies for various diseases. The interdisciplinary nature of this research underscores the collaborative efforts between chemists, biologists, and clinicians in advancing drug discovery and development.

In conclusion, N-[2-chloro-5-(trifluoromethyl)phenyl]-3-(pyrimidin-2-yloxy)benzamide (CAS No. 1251615-67-4) represents a promising candidate in the field of medicinal chemistry with diverse potential applications in antimicrobial therapy, cancer treatment, and neuroprotection. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further investigation and development.